Cas no 1251020-24-2 (tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo1,2-apyrazine-2-carboxylate)

• Product Name: tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo1,2-apyrazine-2-carboxylate
• CAS No: 1251020-24-2
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 4564963
• Update Time: 2025-10-29

tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo1,2-apyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl7-(aminomethyl)hexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• (7R,8aS)-tert-butyl 7-(aminomethyl)hexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• AM805484
• tert-butyl (7R,8aS)-7-(aminomethyl)hexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo1,2-apyrazine-2-carboxylate

• Inchi： 1S/C13H25N3O2/c1-13(2,3)18-12(17)16-5-4-15-8-10(7-14)6-11(15)9-16/h10-11H,4-9,14H2,1-3H3/t10-,11+/m1/s1
• InChI Key： XFYAVPDNNNKVPI-MNOVXSKESA-N
• SMILES： O(C(C)(C)C)C(N1CCN2C[C@@H](CN)C[C@H]2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 0.4
• Topological Polar Surface Area: 58.8

Additional information on tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo1,2-apyrazine-2-carboxylate

Introduction to tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo1,2-apyrazine-2-carboxylate (CAS No. 1251020-24-2)

tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo1,2-apyrazine-2-carboxylate, identified by the chemical identifier CAS No. 1251020-24-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, specifically featuring a fused pyrrole and pyrazine ring system, which is a common motif in biologically active scaffolds. The presence of an aminomethyl group at the 7-position and a tert-butyl protective group at the 2-position introduces unique chemical and pharmacological properties that make it a valuable intermediate in drug discovery and development.

The molecular structure of this compound is characterized by its chiral center at the 7R,8aS configuration, which is crucial for its biological activity. The hexahydro system provides a rigid yet flexible framework that can interact with biological targets in a specific manner. This structural complexity has made it a subject of interest for researchers exploring novel therapeutic agents. The pyrrolopyrazine core is particularly noteworthy as it mimics natural product structures known to exhibit potent biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The aminomethyl side chain in this compound offers potential for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. For instance, modifications at this position could lead to improved solubility, bioavailability, or target specificity. Such modifications are critical in optimizing lead compounds for clinical translation.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. The pyrrolopyrazine scaffold has been shown to interact with receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective effects by modulating key signaling pathways involved in neurodegeneration. The chiral configuration at the 7R,8aS position is particularly important here, as enantiomeric differences can significantly influence biological activity.

The tert-butyl group serves as a protecting group that can be later modified or removed to introduce different functionalities into the molecule. This flexibility is highly advantageous in synthetic chemistry, allowing researchers to explore multiple structural variations efficiently. The use of such protecting groups is a standard practice in drug development to prevent unwanted side reactions and ensure high yields during synthesis.

Advances in computational chemistry have also played a pivotal role in understanding the pharmacological potential of this compound. Molecular modeling studies have been employed to predict how tert-butyl (7R,8aS)-7-(aminomethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo1,2-apyrazine-2-carboxylate interacts with biological targets at the atomic level. These simulations have provided insights into its binding affinity and mode of action, guiding the design of more effective derivatives.

In addition to its therapeutic potential, this compound has been explored as a tool compound in biochemical research. Its well-defined structure and reactivity make it an excellent candidate for studying enzyme mechanisms and developing new synthetic methodologies. Researchers have utilized it as a precursor for synthesizing more complex molecules with tailored properties for various applications.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include cyclization reactions to form the pyrrolopyrazine core, protection-deprotection strategies to handle the aminomethyl group and the tert-butyl moiety, and stereochemical control to achieve the desired chiral configuration at the 7R,8aS positions. These synthetic challenges highlight the compound's complexity and its significance as a building block in medicinal chemistry.

Recent publications have demonstrated innovative approaches to incorporating this scaffold into drug-like molecules. For example, one study reported the use of transition-metal-catalyzed cross-coupling reactions to introduce diverse substituents onto the pyrrolopyrazine ring system. Such methodologies have expanded the chemical space available for drug discovery and enabled the rapid generation of novel analogs with improved pharmacokinetic profiles.

The role of high-throughput screening (HTS) has been instrumental in identifying promising derivatives of this compound. By systematically testing large libraries of analogs for biological activity against relevant targets, researchers can rapidly pinpoint lead compounds for further optimization. HTS campaigns have already yielded several interesting candidates that show promise as starting points for new therapeutic agents.

The future prospects for this compound are bright, with ongoing research aimed at uncovering its full potential across multiple therapeutic areas. As computational tools become more sophisticated and synthetic methodologies advance，the accessibility of complex molecules like this one will continue to improve. This accessibility is crucial for accelerating drug discovery efforts and bringing new treatments to patients who need them.